Cas no 56438-64-3 (2-Propanone, 1,3-bis(3-methoxyphenyl)-)

• Product Name: 2-Propanone, 1,3-bis(3-methoxyphenyl)-
• CAS No: 56438-64-3
• MF: C₁₇H₁₈O₃
• MW: 270.323025226593
• CID: 348855
• PubChem ID: 11032927
• Update Time: 2025-04-19

2-Propanone, 1,3-bis(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1,3-bis(3-methoxyphenyl)-
• 1,3-bis(3-methoxyphenyl)propan-2-one
• SCHEMBL4071390
• DTXSID50452717
• 56438-64-3
• AKOS011914336

• Inchi： 1S/C17H18O3/c1-19-16-7-3-5-13(11-16)9-15(18)10-14-6-4-8-17(12-14)20-2/h3-8,11-12H,9-10H2,1-2H3
• InChI Key： RNPGHTOGQOCBQK-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=C(C=1)OC)CC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 270.12564
• Monoisotopic Mass: 270.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53